Cas no 105391-71-7 (1H-Indazole, 5,7-dimethyl-6-(trifluoromethyl)-)

1H-Indazole, 5,7-dimethyl-6-(trifluoromethyl)- structure
105391-71-7 structure
Product Name:1H-Indazole, 5,7-dimethyl-6-(trifluoromethyl)-
CAS No:105391-71-7
MF:C10H9F3N2
MW:214.187072515488
CID:1153224
PubChem ID:165349919
Update Time:2025-04-20

1H-Indazole, 5,7-dimethyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 5,7-dimethyl-6-(trifluoromethyl)-
    • 105391-71-7
    • 5,7-Dimethyl-6-(trifluoromethyl)-1H-indazole
    • DTXSID801259070
    • Inchi: 1S/C10H9F3N2/c1-5-3-7-4-14-15-9(7)6(2)8(5)10(11,12)13/h3-4H,1-2H3,(H,14,15)
    • InChI Key: DWHMIDBLSPNJFO-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C)C=C2C=NNC2=C1C)(F)F

Computed Properties

  • Exact Mass: 214.07187
  • Monoisotopic Mass: 214.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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